Cas no 886501-62-8 (4'-Chloro-3'-(trifluoromethoxy)acetophenone)
4'-Chloro-3'-(trifluoromethoxy)acetophenone is a fluorinated aromatic ketone derivative characterized by its chloro and trifluoromethoxy substituents on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and well-defined purity profile ensure consistent performance in synthetic applications. The trifluoromethoxy group further contributes to lipophilicity, which is advantageous in bioactive compound design. Suitable for use under controlled laboratory conditions, it is typically handled with standard safety precautions for halogenated organics.
886501-62-8 structure
Product Name:4'-Chloro-3'-(trifluoromethoxy)acetophenone
CAS No:886501-62-8
MF:C9H6ClF3O2
MW:238.590952396393
CID:3142828
PubChem ID:17750709
Update Time:2025-06-07
4'-Chloro-3'-(trifluoromethoxy)acetophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-3-(trifluoromethoxy)phenyl)ethanone
- SCHEMBL20702550
- JS-4457
- 886501-62-8
- 1-[4-chloro-3-(trifluoromethoxy)phenyl]ethan-1-one
- MFCD06660263
- 4'-Chloro-3'-(trifluoromethoxy)acetophenone
- YPQWPOKMQSSQAA-UHFFFAOYSA-N
- 1-[4-chloro-3-(trifluoromethoxy)phenyl]ethanone
- AKOS015956518
-
- MDL： MFCD06660263
- Inchi： 1S/C9H6ClF3O2/c1-5(14)6-2-3-7(10)8(4-6)15-9(11,12)13/h2-4H,1H3
- InChI Key： YPQWPOKMQSSQAA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C)=O)=CC=1OC(F)(F)F
Computed Properties
- Exact Mass: 238.0008416g/mol
- Monoisotopic Mass: 238.0008416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
4'-Chloro-3'-(trifluoromethoxy)acetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302976-1g |
4'-Chloro-3'-(trifluoromethoxy)acetophenone |
886501-62-8 | 98% | 1g |
£65.00 | 2025-02-21 | |
| Apollo Scientific | PC302976-5g |
4'-Chloro-3'-(trifluoromethoxy)acetophenone |
886501-62-8 | 98% | 5g |
£195.00 | 2025-02-21 | |
| Apollo Scientific | PC302976-10g |
4'-Chloro-3'-(trifluoromethoxy)acetophenone |
886501-62-8 | 98% | 10g |
£295.00 | 2025-02-21 | |
| TRC | C106470-500mg |
4'-Chloro-3'-(trifluoromethoxy)acetophenone |
886501-62-8 | 500mg |
$ 170.00 | 2022-06-06 | ||
| TRC | C106470-1000mg |
4'-Chloro-3'-(trifluoromethoxy)acetophenone |
886501-62-8 | 1g |
$ 280.00 | 2022-06-06 | ||
| Chemenu | CM314576-10g |
1-(4-Chloro-3-(trifluoromethoxy)phenyl)ethanone |
886501-62-8 | 95% | 10g |
$424 | 2023-02-01 | |
| 1PlusChem | 1P00GYMB-1g |
4'-CHLORO-3'-(TRIFLUOROMETHOXY)ACETOPHENONE |
886501-62-8 | 1g |
$129.00 | 2024-04-20 | ||
| 1PlusChem | 1P00GYMB-5g |
4'-CHLORO-3'-(TRIFLUOROMETHOXY)ACETOPHENONE |
886501-62-8 | 5g |
$315.00 | 2024-04-20 | ||
| 1PlusChem | 1P00GYMB-10g |
4'-CHLORO-3'-(TRIFLUOROMETHOXY)ACETOPHENONE |
886501-62-8 | 10g |
$473.00 | 2024-04-20 | ||
| A2B Chem LLC | AH90563-1g |
4'-CHLORO-3'-(TRIFLUOROMETHOXY)ACETOPHENONE |
886501-62-8 | 95 | 1g |
$134.00 | 2024-04-19 |
4'-Chloro-3'-(trifluoromethoxy)acetophenone Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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